Cas no 2138055-82-8 (3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole)

• Product Name: 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole
• CAS No: 2138055-82-8
• MF: C₁₀H₁₅ClN₂S
• MW: 230.757499933243
• CID: 5895476
• PubChem ID: 165496577
• Update Time: 2025-06-03

3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157216
• 2138055-82-8
• 3-[(5-chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole
• 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole

• Inchi： 1S/C10H15ClN2S/c1-7-2-3-9(11)4-8(7)5-10-6-12-14-13-10/h6-9H,2-5H2,1H3
• InChI Key： CWPKSHJSCPRDDY-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(CC2C=NSN=2)C1

Computed Properties

• Exact Mass: 230.0644474g/mol
• Monoisotopic Mass: 230.0644474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Additional information on 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole

Comprehensive Overview of 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole (CAS No. 2138055-82-8)

The compound 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole (CAS No. 2138055-82-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features a thiadiazole ring coupled with a chloro-methylcyclohexyl moiety, making it a subject of interest for researchers exploring novel pharmaceutical intermediates, agrochemicals, and material science innovations. Its molecular formula and precise structure have been extensively studied to unlock its full potential in drug discovery and chemical synthesis.

One of the key reasons behind the growing interest in 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole is its relevance to green chemistry and sustainable synthesis. As the scientific community shifts focus toward environmentally friendly practices, this compound’s potential as a bioactive scaffold has been highlighted in several studies. Researchers are particularly intrigued by its possible role in developing low-toxicity alternatives for industrial applications, aligning with global trends such as the European Green Deal and EPA’s Safer Choice Program.

In the realm of medicinal chemistry, CAS No. 2138055-82-8 has been investigated for its structure-activity relationships (SAR). The presence of the thiadiazole core, known for its electron-rich nature, allows for interactions with biological targets, making it a candidate for enzyme inhibition or receptor modulation. Recent publications have explored its derivatives in the context of antimicrobial and anti-inflammatory applications, addressing pressing concerns like antibiotic resistance and chronic inflammatory diseases.

From a synthetic chemistry perspective, the compound’s chloro-methylcyclohexyl group offers versatility in functionalization, enabling the creation of diverse analogs. This adaptability is crucial for high-throughput screening in drug development, where minor structural tweaks can significantly alter bioavailability and target selectivity. Laboratories focusing on fragment-based drug design often prioritize such modular compounds to accelerate lead optimization.

The commercial demand for 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole has also risen due to its utility in agrochemical research. With the global push for precision farming and reduced pesticide loads, this compound’s potential as a plant growth regulator or pest control agent is under scrutiny. Its chlorinated and thiadiazole components are known to influence biological pathways in plants, offering avenues for crop yield enhancement.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize CAS No. 2138055-82-8 thoroughly. These studies confirm its stability under standard conditions and provide insights into its conformational dynamics, which are critical for molecular docking simulations. Such data is invaluable for computational chemists leveraging AI-driven drug discovery platforms like AlphaFold or Schrödinger’s Suite.

In conclusion, 3-[(5-Chloro-2-methylcyclohexyl)methyl]-1,2,5-thiadiazole represents a multifaceted compound with promising applications across life sciences and industrial chemistry. Its alignment with contemporary trends—such as sustainability, personalized medicine, and smart agriculture—ensures its continued relevance in scientific discourse. Future research will likely focus on scaling its synthesis via flow chemistry and exploring its polypharmacology to address complex diseases.